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Compound of Interest

Compound Name: Monobutyl maleate

Cat. No.: B1236856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling

protocols for monobutyl maleate in a laboratory setting. Adherence to these guidelines is

essential for minimizing risks and ensuring a safe research environment.

Chemical and Physical Properties
Monobutyl maleate is a colorless to pale yellow liquid.[1] It is an organic compound classified

as a maleic acid ester.[1] A summary of its key physical and chemical properties is provided

below.
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Property Value Source(s)

CAS Number 925-21-3 [2][3][4][5][6]

Molecular Formula C₈H₁₂O₄ [1][2][3][4][5][7]

Molecular Weight 172.18 g/mol [1][2][4][5][7]

Appearance Clear, colorless liquid [1][2][5]

Melting Point -1.5 °C [2][3][5][6]

Boiling Point 201 °C to 289.1 °C [1][2][3][5][6]

Flash Point >110 °C [2][3][5][6]

Density 1.099 g/cm³ [2][3][5]

Water Solubility 37 g/L at 20 °C [6]

Hazard Identification and Classification
Monobutyl maleate is classified as a hazardous chemical.[4] It is crucial to understand its

potential dangers before handling.

GHS Classification:

Skin Corrosion/Irritation: Category 1B.[2] Causes severe skin burns and eye damage.[2][4]

Serious Eye Damage/Eye Irritation: Category 1.[2] Causes serious eye damage.[4]

Specific Target Organ Toxicity (Repeated Exposure): Category 2.[2] May cause damage to

organs through prolonged or repeated exposure.[2][4]

Signal Word: Danger[2][4]

Primary Hazards:

Corrosive[4]

Irritant[4][8]
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Safe Handling and Storage Protocols
Proper handling and storage are paramount to prevent exposure and accidents.

Handling
Handle in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[2][9]

Do not breathe mist, vapors, or spray.[2]

Wear appropriate personal protective equipment (PPE).[2][9]

Use spark-proof tools and explosion-proof equipment.[2]

Ground/bond container and receiving equipment to prevent electrostatic discharge.[10]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in work areas.[10]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][9]

Store locked up.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Store apart from foodstuff containers.[2]

Exposure Controls and Personal Protective
Equipment
A comprehensive personal protective equipment (PPE) strategy is the primary defense against

exposure.[11]
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may be required for

splash hazards.[2][11][12]

Protects against splashes and

vapors that can cause severe

eye damage.[2][4]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile or Neoprene) that

comply with EU Directive

89/686/EEC and the EN 374

standard.[2][9][11] Gloves

must be inspected prior to use

and removed using proper

technique.[2][11]

Prevents skin contact, which

can cause severe burns and

irritation.[2][4]

Skin and Body Protection

Wear fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls.[2]

Protective boots may be

required depending on the

scale of work.[13]

Protects skin from accidental

contact and splashes.[2]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with a

multipurpose combination (US)

or type ABEK (EN 14387)

respirator cartridges.[2][11]

Protects the respiratory system

from harmful vapors and mists.

[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Inhalation: Move the victim to fresh air.[2] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[2] Seek

immediate medical attention.[2]
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Skin Contact: Immediately take off all contaminated clothing.[2] Wash the affected area with

soap and plenty of water for at least 15 minutes.[2][9] Seek immediate medical attention.[2]

Eye Contact: Immediately rinse with water for at least 15 minutes, holding the eyelids open.

[2] Remove contact lenses if present and easy to do so.[2] Continue rinsing.[2] Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Never give anything by

mouth to an unconscious person.[2] Call a doctor or Poison Control Center immediately.[2]

Accidental Release and Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[2]

Avoid breathing vapors and contact with the spilled material.[2] Wear appropriate PPE.[2]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[2] Do not

let the chemical enter drains or surface water.[2][9]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth, vermiculite).

[14] Collect the material using spark-proof tools and place it in a suitable, closed container

for disposal.[2]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Hazardous combustion products may include carbon monoxide and

carbon dioxide.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][9]

Disposal Considerations
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Dispose of monobutyl maleate and any contaminated materials at a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[2]

Do not contaminate water, foodstuffs, or sewer systems.[2]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,

or disposed of in a sanitary landfill after being rendered unusable.[2]
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Caption: Hierarchy of controls for mitigating risks associated with monobutyl maleate.

Emergency First Aid Workflow
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Exposure Occurs
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Caption: Step-by-step first aid procedures for monobutyl maleate exposure.

Spill Response Protocol
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Spill Detected
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Caption: Workflow for responding to a laboratory spill of monobutyl maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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